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Compound of Interest

Compound Name: 2,4-Dichlorophenethylamine

Cat. No.: B1295462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and
potential applications of 2,4-Dichlorophenethylamine, a substituted phenethylamine
derivative of interest in medicinal chemistry and drug discovery.

Chemical and Physical Properties

2,4-Dichlorophenethylamine is a chlorinated derivative of phenethylamine. Its
physicochemical properties are summarized in the table below, providing a foundational
understanding of its characteristics.[1][2][3]
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Property Value

CAS Number 52516-13-9

Molecular Formula CsHsCI2N

Molecular Weight 190.07 g/mol
Appearance Liquid

Density 1.26 g/mL at 25 °C
Boiling Point 75-76 °C at 0.04 mmHg

Refractive Index

n20/D 1.565

Flash Point 113 °C (235.4 °F) - closed cup

IUPAC Name 2-(2,4-dichlorophenyl)ethanamine
1-Amino-2-(2,4-dichlorophenyl)ethane, 1-(2-

Synonyms ) )
Aminoethyl)-2,4-dichlorobenzene

InChl Key VHIKDOLGYMULOP-UHFFFAOYSA-N

SMILES NCCclccc(ClycclCl

Synthesis and Experimental Protocols

The synthesis of 2,4-Dichlorophenethylamine can be achieved through several routes,

primarily involving the reduction of a nitrile or the reductive amination of a ketone.

Synthesis via Reduction of 2,4-

Dichlorophenylacetonitrile

A common and effective method for the synthesis of 2,4-Dichlorophenethylamine is the

reduction of 2,4-dichlorophenylacetonitrile.

Experimental Protocol:

o Step 1: Synthesis of 2,4-Dichlorophenylacetonitrile. 2,4-Dichlorobenzyl chloride is reacted

with sodium cyanide in an aqueous solution containing a phase-transfer catalyst such as
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polyethylene glycol. The mixture is refluxed, and after completion, the product is extracted
with an organic solvent (e.g., ether), dried, and concentrated under reduced pressure to yield
2,4-dichlorophenylacetonitrile.[4][5]

e Step 2: Reduction to 2,4-Dichlorophenethylamine. The resulting 2,4-
dichlorophenylacetonitrile is then reduced to the corresponding phenethylamine. This can be
achieved using a variety of reducing agents. A standard laboratory procedure would involve
a metal hydride reduction. For example, lithium aluminum hydride (LiAlH4) in an anhydrous
ether solvent such as diethyl ether or tetrahydrofuran (THF) would effectively reduce the
nitrile to the primary amine. The reaction is typically performed under an inert atmosphere
(e.g., nitrogen or argon) and at a controlled temperature. Following the reduction, the
reaction is carefully quenched with water and a strong base (e.g., sodium hydroxide) to
precipitate the aluminum salts. The organic layer is then separated, dried, and the solvent is
removed to yield 2,4-Dichlorophenethylamine.

2,4-Dichlorobenzyl
chloride

Reflux

Reaction Mixture 2,4-Dichlorophenylacetonitrile

Qtlench 2,4-Dichlorophenethylamine
LiAlHa / Ether
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Synthesis of 2,4-Dichlorophenethylamine via Nitrile Reduction.

Synthesis via Leuckart Reaction of 2,4-
Dichloroacetophenone

An alternative route is the Leuckart reaction, a reductive amination process using formic acid or
its derivatives.[6][7][8]

Experimental Protocol:
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e Step 1: Synthesis of 2,4-Dichloroacetophenone. This precursor can be synthesized via a
Friedel-Crafts acylation of 1,3-dichlorobenzene with acetyl chloride or acetic anhydride using
a Lewis acid catalyst like aluminum chloride.[9][10][11][12]

o Step 2: Leuckart Reaction. 2,4-Dichloroacetophenone is heated with ammonium formate or
formamide.[13][14] The reaction proceeds through the formation of an N-formyl intermediate,
which is then hydrolyzed (typically with hydrochloric acid) to yield 2,4-
Dichlorophenethylamine. This one-pot reaction requires high temperatures, often between
160-185°C.

2,4-Dichloroacetophenone

Heat (160-185°C

N-formyl intermediate
2,4-Dichlorophenethylamine
Acid Hydrolysis
(e.g., HCI)

Ammonium Formate
or Formamide

: ) Incorporate o :
Solid-Phase Peptoid Synthesis 2.4-Dichlomephonsinylamine }—» Cleavage and Purification Indole-based Peptoid
Ty
Electrophysiological Recording
(Xenopus Oocytes expressing TRPV1) Activate TRPV1 with Capsaicin

Measure Blockade of

Apply Synthesized Peptoid Capsaicin-induced Current

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://eureka.patsnap.com/patent-CN109251137A
https://patents.google.com/patent/CN102675073A/en
https://patents.google.com/patent/CN109251137A/en
https://eureka.patsnap.com/patent-CN102675073A
https://www.researchgate.net/publication/244770455_An_Optimized_Procedure_for_the_Reductive_Amination_of_Acetophenone_by_the_Leuckart_Reaction
https://scispace.com/pdf/an-optimized-procedure-for-the-reductive-amination-of-2ddryepjth.pdf
https://www.benchchem.com/product/b1295462?utm_src=pdf-body
https://www.benchchem.com/product/b1295462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Noxious Stimuli TRPV1 Antagonist
(Heat, Capsaicin, Protons) (derived from 2,4-Dichlorophenethylamine)

Activates

TRPV1 Channel

Neuronal Depolarization

Pain Signal Transduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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